Cas no 1806423-69-7 (2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride)

• Product Name: 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride
• CAS No: 1806423-69-7
• MF: C₈H₅BrClNO₃S
• MW: 310.55219912529
• CID: 4820193
• Update Time: 2025-05-27

2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride

• Inchi： 1S/C8H5BrClNO3S/c9-4-8-11-6-3-5(15(10,12)13)1-2-7(6)14-8/h1-3H,4H2
• InChI Key： CSDFENPAGQTMAV-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(C=CC=2O1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• XLogP3: 2.4
• Topological Polar Surface Area: 68.6

Additional information on 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride

Introduction to 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride (CAS No. 1806423-69-7)

2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride (CAS No. 1806423-69-7) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromomethyl group and a sulfonyl chloride moiety, which endow it with a wide range of chemical reactivity and potential applications.

The bromomethyl group in 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride serves as a valuable functional handle for various synthetic transformations. It can undergo substitution reactions with nucleophiles, such as amines, alcohols, and thiols, to form corresponding alkylated products. This reactivity makes it an attractive starting material for the synthesis of complex organic molecules and pharmaceutical intermediates.

The sulfonyl chloride moiety is another key functional group in this compound. Sulfonyl chlorides are well-known electrophiles that readily react with nucleophiles to form sulfonamides, sulfonates, and other derivatives. This reactivity is particularly useful in the preparation of bioactive molecules and functional materials. For instance, sulfonamides are widely used in the development of antibiotics and other therapeutic agents due to their ability to inhibit bacterial enzymes.

Recent research has highlighted the potential of 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride in the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of benzoxazole derivatives with potent anti-inflammatory properties. The researchers demonstrated that these derivatives exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for the treatment of inflammatory diseases.

In another study, 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride was utilized to synthesize novel sulfonamide-based inhibitors of carbonic anhydrase (CA), an enzyme involved in various physiological processes. The synthesized compounds showed high selectivity and potency against specific CA isoforms, making them promising candidates for the treatment of glaucoma and other conditions associated with CA overactivity.

The versatility of 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride extends beyond medicinal chemistry. In materials science, this compound has been explored for its potential in the synthesis of functional polymers and coatings. A recent publication in the Journal of Polymer Science described the use of this compound as a monomer in the preparation of copolymers with tunable properties. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for various industrial applications.

The unique combination of the bromomethyl and sulfonyl chloride functionalities in 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride also makes it an attractive candidate for click chemistry reactions. Click chemistry is a powerful tool for rapid and efficient synthesis of complex molecules through highly selective and robust reactions. The bromomethyl group can be readily converted into an azide or alkyne functionality, enabling its participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to form triazoles. This approach has been successfully applied to the synthesis of bioconjugates and functionalized materials.

In summary, 2-(Bromomethyl)benzo[d]oxazole-5-sulfonyl chloride (CAS No. 1806423-69-7) is a highly versatile compound with significant potential in various fields, including organic synthesis, medicinal chemistry, and materials science. Its unique structural features enable a wide range of chemical transformations and applications, making it an invaluable tool for researchers and chemists working on the development of novel compounds and materials.